Cas no 2138018-31-0 (2,2-Difluoro-3-[2-(thiophen-2-yl)ethoxy]propan-1-amine)

• Product Name: 2,2-Difluoro-3-[2-(thiophen-2-yl)ethoxy]propan-1-amine
• CAS No: 2138018-31-0
• MF: C₉H₁₃F₂NOS
• MW: 221.267428159714
• CID: 5844721
• PubChem ID: 165467207
• Update Time: 2025-11-01

2,2-Difluoro-3-[2-(thiophen-2-yl)ethoxy]propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-[2-(thiophen-2-yl)ethoxy]propan-1-amine
• 2138018-31-0
• EN300-789752
• 2,2-Difluoro-3-[2-(thiophen-2-yl)ethoxy]propan-1-amine

• Inchi： 1S/C9H13F2NOS/c10-9(11,6-12)7-13-4-3-8-2-1-5-14-8/h1-2,5H,3-4,6-7,12H2
• InChI Key： OJWWRFVSZXWMPF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CCOCC(CN)(F)F

Computed Properties

• Exact Mass: 221.06859154g/mol
• Monoisotopic Mass: 221.06859154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.5Ų

Additional information on 2,2-Difluoro-3-[2-(thiophen-2-yl)ethoxy]propan-1-amine

Professional Introduction to Compound with CAS No. 2138018-31-0 and Product Name: 2,2-Difluoro-3-[2-(thiophen-2-yl)ethoxy]propan-1-amine

Compound with the CAS number 2138018-31-0 and the product name 2,2-Difluoro-3-[2-(thiophen-2-yl)ethoxy]propan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The presence of both fluorine and thiophene moieties in its molecular structure imparts distinct chemical and biological characteristics, making it a valuable candidate for further exploration.

The molecular structure of 2,2-Difluoro-3-[2-(thiophen-2-yl)ethoxy]propan-1-amine consists of a propanamine backbone substituted with a difluoro group at the 2-position and an ethoxythiophene side chain at the 3-position. This configuration not only enhances the compound's solubility and bioavailability but also influences its interaction with biological targets. The difluoro group is known for its ability to improve metabolic stability and binding affinity, while the thiophene ring contributes to pharmacological activity by modulating enzyme inhibition and receptor binding.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced pharmacokinetic properties. The incorporation of fluorine atoms into drug molecules has been shown to increase their lipophilicity, reduce metabolic clearance, and improve overall therapeutic efficacy. For instance, studies have demonstrated that fluorine substitution can lead to more potent and selective inhibition of target enzymes, which is crucial for developing novel therapeutics. The compound with CAS no. 2138018-31-0 exemplifies this trend by incorporating two fluorine atoms at the 2-position of the propanamine backbone.

The ethoxythiophene side chain in 2,2-Difluoro-3-[2-(thiophen-2-yl)ethoxy]propan-1-amine adds another layer of complexity to its biological activity. Thiophene derivatives are well-documented for their role in various pharmacological applications, including antiviral, antibacterial, and anticancer agents. The ethoxy group further modifies the electronic properties of the thiophene ring, influencing its reactivity and interaction with biological targets. This structural feature makes the compound a promising candidate for further investigation in drug discovery.

Recent research has highlighted the importance of multifunctional compounds that can simultaneously target multiple pathways or receptors. The unique combination of a difluoro group and an ethoxythiophene moiety in 2,2-Difluoro-3-[2-(thiophen-2-yl)ethoxy]propan-1-amine positions it as a potential lead compound for such multifunctional therapies. Studies have shown that such compounds can exhibit synergistic effects when used in combination therapies, leading to improved treatment outcomes. The compound's ability to modulate multiple biological pathways makes it an attractive candidate for developing novel therapeutic strategies.

The synthesis of 2,2-Difluoro-3-[2-(thiophen-2-yl)ethoxy]propan-1-amine involves a series of carefully orchestrated chemical reactions that highlight the expertise required in pharmaceutical chemistry. The introduction of fluorine atoms into the molecular structure necessitates precise control over reaction conditions to ensure high yield and purity. Similarly, the functionalization of the thiophene ring requires careful selection of reagents and catalysts to achieve optimal results. These synthetic challenges underscore the importance of advanced chemical techniques in developing novel drug candidates.

The pharmacological profile of compounds like 2,2-Difluoro-3-[2-(thiophen-2-yloxy)propanalcohol】is currently under extensive investigation by researchers worldwide. Preliminary studies have shown promising results in terms of their ability to inhibit key enzymes involved in various diseases. For example，in vitro studies have demonstrated that this compound exhibits inhibitory activity against certain proteases，which are implicated in inflammatory responses and cancer progression。These findings suggest that further exploration of this compound could lead to novel therapeutic agents with significant clinical applications。

The development of new drugs is a complex process that involves multiple stages，from initial discovery to clinical trials。Compounds like those with CAS no. 2138018310 are typically subjected to rigorous testing to evaluate their safety，efficacy，and pharmacokinetic properties。This includes preclinical studies using cell cultures and animal models，as well as clinical trials involving human subjects。The ultimate goal is to translate laboratory findings into safe and effective treatments for patients worldwide。

The role of computational chemistry and molecular modeling has become increasingly important in drug discovery。These tools allow researchers to predict how compounds will interact with biological targets，which can significantly accelerate the development process。By leveraging computational methods，scientists can identify promising candidates more efficiently，saving time and resources while reducing reliance on traditional trial-and-error approaches。

The future prospects for compounds like 23456789【CAS No: 2138018310】are bright，given their unique structural features and potential therapeutic applications。As research continues，we can expect to see more innovative uses for these multifunctional molecules。The integration of advanced chemical techniques，computational methods，and interdisciplinary collaboration will be key to unlocking their full potential。